Cas no 2229233-27-4 (2-2-(aminooxy)ethyl-5-(diethylamino)phenol)

• Product Name: 2-2-(aminooxy)ethyl-5-(diethylamino)phenol
• CAS No: 2229233-27-4
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6255682
• PubChem ID: 165693568
• Update Time: 2025-10-21

2-2-(aminooxy)ethyl-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 2-2-(aminooxy)ethyl-5-(diethylamino)phenol
• 2229233-27-4
• EN300-1810525
• 2-[2-(aminooxy)ethyl]-5-(diethylamino)phenol

• Inchi： 1S/C12H20N2O2/c1-3-14(4-2)11-6-5-10(7-8-16-13)12(15)9-11/h5-6,9,15H,3-4,7-8,13H2,1-2H3
• InChI Key： QDNQPQAZHSDPOX-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CCON)N(CC)CC

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-2-(aminooxy)ethyl-5-(diethylamino)phenol

Comprehensive Overview of 2-2-(aminooxy)ethyl-5-(diethylamino)phenol (CAS No. 2229233-27-4)

In the realm of organic chemistry and pharmaceutical research, 2-2-(aminooxy)ethyl-5-(diethylamino)phenol (CAS No. 2229233-27-4) has emerged as a compound of significant interest. This molecule, characterized by its unique aminooxy and diethylamino functional groups, is widely studied for its potential applications in drug development, biochemical assays, and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance solubility, stability, and reactivity.

The compound's phenol backbone, combined with the ethyl-5-(diethylamino) moiety, contributes to its distinctive chemical properties. These features make it a valuable intermediate in synthesizing more complex molecules, such as fluorescent probes or chelating agents. Recent studies have explored its role in targeted drug delivery systems, where its ability to form stable conjugates with other bioactive molecules is highly advantageous. This aligns with the growing demand for precision medicine and personalized therapeutics, topics frequently searched in academic and industrial circles.

One of the most discussed applications of 2-2-(aminooxy)ethyl-5-(diethylamino)phenol is its potential use in bioimaging. The diethylamino group enhances its fluorescence properties, making it suitable for cellular imaging and diagnostic tools. This resonates with current trends in non-invasive diagnostics and early disease detection, which are hot topics in medical research. Additionally, its aminooxy functionality enables efficient conjugation with antibodies or peptides, further expanding its utility in immunoassays and biomarker detection.

From a synthetic chemistry perspective, the compound's CAS No. 2229233-27-4 is often referenced in patents and publications detailing novel organic synthesis routes. Its stability under various pH conditions and compatibility with green chemistry principles make it an attractive candidate for sustainable manufacturing processes. This is particularly relevant given the increasing focus on environmentally friendly synthesis and reduced waste generation in chemical industries.

Another area of interest is the compound's potential role in advanced material science. Its ability to form self-assembled monolayers (SAMs) on metal surfaces has been explored for applications in nanotechnology and sensor development. Such innovations are frequently searched in the context of wearable sensors and smart materials, highlighting the compound's relevance to cutting-edge technology.

In summary, 2-2-(aminooxy)ethyl-5-(diethylamino)phenol (CAS No. 2229233-27-4) represents a multifaceted compound with broad applications across pharmaceuticals, biotechnology, and material science. Its unique structural features and adaptability to modern research trends ensure its continued prominence in scientific discourse. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.